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Compound Name: (R)-(+)-Citronellal

Cat. No.: B126539 Get Quote

An In-depth Technical Guide to the Physical Properties of (R)-(+)-Citronellal

This guide provides a comprehensive overview of the key physical properties of (R)-(+)-
Citronellal, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in the field of drug development who require precise and reliable data for

their work. This document includes tabulated quantitative data, detailed experimental protocols

for property determination, and a workflow visualization.

Core Physical Properties of (R)-(+)-Citronellal
(R)-(+)-Citronellal is a naturally occurring monoterpenoid aldehyde found in the essential oils

of plants like citronella grass, lemon-scented gum, and citrus species.[1][2] It is a colorless to

pale yellow liquid with a characteristic strong lemon-like odor.[2][3] As a chiral molecule, it is a

valuable building block in organic synthesis.[4]

Quantitative Data Summary
The boiling point and density of (R)-(+)-Citronellal have been reported across various sources.

The following table summarizes these values, providing a range for practical laboratory

applications.
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Physical Property Reported Value Conditions

Boiling Point 201–207 °C
At 760 mmHg (Atmospheric

Pressure)[5][6][7]

205 °C Not specified[5]

207 °C Lit. value[4]

208.4 °C At 760 mmHg[3]

Density 0.851 g/mL At 25 °C[4]

0.853 g/cm³ At 20 °C[5]

0.835 g/cm³ Not specified[3]

0.850–0.860 g/cm³ At 20 °C[7]

0.855 g/cm³ Not specified[6]

Experimental Protocols
Accurate determination of physical properties is critical for substance identification and quality

control. The methodologies outlined below are standard procedures for measuring the boiling

point and density of liquid organic compounds like (R)-(+)-Citronellal.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] A common and efficient laboratory technique for its determination is the capillary

method.[9]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., aluminum block, Thiele tube, or oil bath)

Heat source (e.g., hot plate or Bunsen burner)

Procedure:

Sample Preparation: A small amount (a few milliliters) of (R)-(+)-Citronellal is placed into the

fusion tube.[8][10]

Capillary Insertion: A capillary tube, which has been sealed at one end, is placed into the

fusion tube with the open end submerged in the liquid and the sealed end pointing upwards.

[8][10]

Apparatus Assembly: The fusion tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the sample. The entire assembly is then placed in the heating

apparatus.[8]

Heating: The apparatus is heated slowly and uniformly.[8] As the temperature rises, air

trapped in the capillary tube will expand and exit, causing bubbles to emerge from the open

end.[9]

Observation and Measurement: The heating continues until a rapid and continuous stream of

bubbles emerges from the capillary tube.[8] The heat is then removed, and the apparatus is

allowed to cool slowly.

Boiling Point Determination: The boiling point is the temperature recorded at the exact

moment the stream of bubbles ceases and the liquid begins to enter the capillary tube.[9]

This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

Determination of Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume (ρ

= m/V).[11] For a liquid like (R)-(+)-Citronellal, this can be determined with high precision

using standard laboratory equipment.

Apparatus:

Electronic balance (accurate to at least 0.001 g)
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Graduated cylinder or pycnometer (volumetric flask)

Thermometer

Procedure:

Measure Mass of Empty Container: The mass of a clean, dry graduated cylinder or

pycnometer is measured using an electronic balance.[12]

Measure Volume of Liquid: A specific volume of (R)-(+)-Citronellal is carefully added to the

graduated cylinder. The volume should be read from the bottom of the meniscus.[12]

Measure Combined Mass: The mass of the graduated cylinder containing the liquid is

measured.[12]

Calculate Mass of Liquid: The mass of the empty cylinder is subtracted from the combined

mass to determine the mass of the (R)-(+)-Citronellal sample.[12]

Record Temperature: The temperature of the liquid is recorded, as density is temperature-

dependent.[12]

Calculate Density: The mass of the liquid is divided by its volume to calculate the density.[13]

For higher accuracy, the procedure can be repeated multiple times and the average value

taken.[12]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the capillary method for determining the

boiling point of a liquid compound.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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